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Compound of Interest

Compound Name: 2-(Benzyloxy)benzamide

Cat. No.: B181275 Get Quote

This guide provides a comprehensive technical overview of 2-(Benzyloxy)benzamide, a

versatile chemical intermediate with significant potential in medicinal chemistry and materials

science. Intended for researchers, scientists, and professionals in drug development, this

document synthesizes critical data on its synthesis, characterization, and applications,

grounded in established scientific literature.

Core Introduction and Chemical Identity
2-(Benzyloxy)benzamide, also known as 2-(phenylmethoxy)benzamide, is an aromatic amide

distinguished by a benzyloxy group ortho to the carboxamide functionality. This structural motif

imparts unique chemical properties that make it a valuable precursor in the synthesis of more

complex molecules.

CAS Number: 29579-11-1[1][2][3]

Molecular Formula: C₁₄H₁₃NO₂[1][4]

Molecular Weight: 227.26 g/mol [1]

Structural Representation:
Caption: Chemical structure of 2-(Benzyloxy)benzamide.

Physicochemical Properties:
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Property Value Source

IUPAC Name 2-(phenylmethoxy)benzamide [1]
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Synthesis and Mechanistic Insights
The synthesis of 2-(Benzyloxy)benzamide can be achieved through several established

routes. A common and effective method involves the reaction of a suitable acid chloride with

ammonia, a process known as ammonolysis.[5]

General Synthetic Workflow:

Starting Materials:
- Salicylamide
- Benzyl Halide

Protection of Phenolic Hydroxyl

Base (e.g., K₂CO₃)
Solvent (e.g., DMF) Amidation of Carboxylic Acid Derivative

Intermediate:
2-(Benzyloxy)benzoic acid 2-(Benzyloxy)benzamide

Ammonolysis or
Coupling with Ammonia Source

Click to download full resolution via product page

Caption: Generalized synthetic workflow for 2-(Benzyloxy)benzamide.

Detailed Experimental Protocol: Synthesis from 2-
(Benzyloxy)benzoyl Chloride
This protocol is based on the general principles of Schotten-Baumann reactions, adapted for

the synthesis of benzamide derivatives.[6]
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Materials:

2-(Benzyloxy)benzoyl chloride

Concentrated ammonium hydroxide (25%)

Distilled water

Ice bath

Magnetic stirrer and stir bar

Büchner funnel and filter paper

Procedure:

Reaction Setup: In a well-ventilated fume hood, place a conical flask containing 25 mL of

concentrated ammonium hydroxide into an ice bath to cool.

Addition of Acid Chloride: While vigorously stirring the cooled ammonia solution, slowly add

2-(Benzyloxy)benzoyl chloride dropwise. The reaction is exothermic, and maintaining a low

temperature is crucial to minimize side reactions.

Reaction and Precipitation: A white precipitate of 2-(Benzyloxy)benzamide will form upon

the addition of the acid chloride.[6] Continue stirring for an additional 15-20 minutes after the

addition is complete to ensure the reaction goes to completion.[5]

Isolation of Product: Filter the crude product using a Büchner funnel. Wash the precipitate

with cold distilled water to remove any unreacted ammonia and ammonium chloride.

Purification (Recrystallization): The crude product can be further purified by recrystallization

from a suitable solvent system, such as ethanol/water, to yield a crystalline solid.

Drying: Dry the purified product in a vacuum oven at a moderate temperature.

Causality in Experimental Choices: The use of an ice bath and slow addition of the acid

chloride are critical for controlling the exothermicity of the reaction and preventing the
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hydrolysis of the acid chloride. Vigorous stirring ensures efficient mixing of the reactants,

maximizing the yield.

Analytical Characterization
A comprehensive characterization of 2-(Benzyloxy)benzamide is essential to confirm its

identity and purity. The following techniques are typically employed:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed

information about the molecular structure.

Mass Spectrometry (MS): Confirms the molecular weight of the compound.

Infrared (IR) Spectroscopy: Identifies the characteristic functional groups, such as the amide

C=O and N-H stretches, and the ether C-O bond.

Melting Point Analysis: A sharp melting point range is indicative of high purity.

Applications in Research and Development
2-(Benzyloxy)benzamide and its derivatives have emerged as promising scaffolds in drug

discovery, particularly in the development of neuroprotective agents.

Neuroprotective Agents for Ischemic Stroke:
Recent studies have highlighted the potential of benzyloxy benzamide derivatives as inhibitors

of the postsynaptic density protein 95 (PSD95)-neuronal nitric oxide synthase (nNOS) protein-

protein interaction.[7] This interaction is a key pathogenic pathway in the neuronal damage

caused by ischemic stroke.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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